Cas no 68515-48-0 (Diisononyl Phthalate (mixture of branched chain isomers))

Diisononyl Phthalate (mixture of branched chain isomers) Properties

Names and Identifiers

• Bis(3,5,5-trimethylhexyl) phthalate
• 1,2-benzenedicarboxylicacid,di-c8-c10-branchedalkylester,c9-rich
• 1,2-Benzenedicarboxylic acid di-C8-10-branched alkyl esters C9-rich
• PHTHALIC ACID BIS(3,5,5-TRIMETHYLHEXYL) ESTER
• DI(ISONONYL)PHTHALATE1
• 1,2-BENZENEDICARBOXYLICACID,DI-C8-C10BRANCHEDALKYLESTERS,C9-RICH
• DINP-1
• Diisononyl phthalate
• Diisononyl Phthalate (mixture of branched chain isomers)
• Di-iso-nonyl phthalate in mixture with C8-10-branched alkyl o-phthalate , C9-rich
• DINP
• 0.5 mg
• di-(isononyl) phthalate
• Dialkyl-(C8-C10)phthalate
• DIISONONYL PHTHALATE,TECH.
• DI-ISONONYLPHTHALATE,BRANCHED
• Phthalic Acid Diisononyl Ester DINP
• Bis(7-methyloctyl)phthalate
• Tox21_200745
• D78402
• MFCD00044119
• bis(7-methyloctyl) benzene-1,2-dicarboxylate
• DSSTox_RID_78653
• 1,2-Benzenedicarboxylic acid, 1,2-diisononyl ester
• DIACIZER DINP
• SCHEMBL21592
• CCRIS 7927
• DTXSID60860420
• NCGC00257365-01
• Baylectrol 4200;ENJ 2065;Phthalisocizer DINP;
• 68515-48-0
• Bis(7-methyloctyl) phthalate #
• NCGC00259845-01
• 1,2-Benzenedicarboxylicacid, di-C8-10-branched alkyl esters, C9-rich
• DSSTox_RID_76608
• Diisononyl phthalate, technical grade
• VINYCIZER 90
• PLASTOMOLL DINP
• Bis(7-methyloctyl) phthalate
• 1ST1158
• 1,2-Benzenedicarboxylic acid, bis(7-methyloctyl) ester
• MONOCIZER DINP
• W-104664
• 1,2-Benzenedicarboxylic acid, bis(7-methyloctyl) ester (9CI); Phthalic acid, bis(7-methyloctyl) ester (7CI,8CI); 1-Octanol, 7-methyl-, phthalate (2:1) (8CI); Bis(7-methyloctyl) phthalate; Diisononyl phthalate; DINP
• Diisononyl Phthalate, Technical
• Diisononyl phthalate Solution in Hexane, 1000mug/mL
• DINP [MI]
• 20548-62-3
• 1,2-Benzenedicarboxylic acid 1,2-diisononyl ester
• 1ST1158-1000
• EINECS 271-090-9
• Bis(7-methyloctyl)??phthalate, analytical standard
• Q410393
• DSSTox_CID_2521
• AS-77000
• NCGC00258299-01
• Tox21_202296
• EC 271-090-9
• CAS-28553-12-0
• NS00010511
• DSSTox_GSID_22521
• NCGC00163810-01
• DSSTox_GSID_28665
• PALATINOL DINP
• DIISONONYL PHTHALATE [HSDB]
• Enj 2065
• 1,2-Benzenedicarboxylic acid, diisononyl ester
• 28553-12-0
• Phthalic acid, bis(7-methyloctyl) ester
• BIDD:ER0440
• Tox21_303462
• AKOS015838981
• Diisononylphthalate
• CHEBI:35459
• CAS-68515-48-0
• NCGC00163810-02
• CHEMBL1905899
• +Expand

• MDL： MFCD00026335
• InChIKey： HBGGXOJOCNVPFY-UHFFFAOYSA-N
• Inchi： 1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
• SMILES： O=C(OCCCCCCC(C)C)C1C(C(=O)OCCCCCCC(C)C)=CC=CC=1

Computed Properties

• Exact Mass: 418.30800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 18
• Monoisotopic Mass: 418.30831
• Heavy Atom Count: 30
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 7.21320
• PSA: 52.60000
• Merck: 13,3319
• Refractive Index: n20/D 1.485(lit.)
• Boiling Point: 279-287 °C
• Melting Point: -43°C
• Vapor Pressure: 1 mm Hg ( 200 °C)
• Flash Point: >230 °F
• Color/Form: Colorless transparent liquid
• Solubility: Insoluble (<1 mg/ml at 70° F) (NTP, 1992)
• Density: 0.972 g/mL at 25 °C(lit.)

Diisononyl Phthalate (mixture of branched chain isomers) Security Information

• Symbol: GHS09
• RTECS：CZ3395000
• WGK Germany：NWG
• Safety Instruction： S23; S36/37
• Risk Phrases：R62
• Hazard Statement： H400
• Warning Statement： P273
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 62-63
• Signal Word：Warning

Diisononyl Phthalate (mixture of branched chain isomers) Customs Data

• HS CODE：2917330000
• Customs Data：

  China Customs Code:

  2917330000

Related Categories

• Solvents and Organic Chemicals Organic Solvents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters